Cas no 125411-62-3 (1-carbamoylpyrrolidine-2-carboxylic acid)

1-Carbamoylpyrrolidine-2-carboxylic acid is a pyrrolidine-derived carboxylic acid featuring a carbamoyl functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical applications, particularly in the design of peptidomimetics and bioactive molecules. Its rigid pyrrolidine scaffold contributes to conformational stability, while the carbamoyl and carboxyl groups offer sites for further functionalization, enabling the synthesis of diverse derivatives. The compound is valued for its compatibility with standard coupling reagents in peptide chemistry and its potential role in modulating physicochemical properties of target molecules. It is typically handled under controlled conditions due to its reactivity.

1-carbamoylpyrrolidine-2-carboxylic acid structure

125411-62-3 structure

Product Name:1-carbamoylpyrrolidine-2-carboxylic acid

CAS No:125411-62-3

MF:C₆H₁₀N₂O₃

MW:158.155201435089

MDL:MFCD03936200

CID:1085847

PubChem ID:5150659

Update Time:2025-10-29

1-carbamoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-1-Carbamoylpyrrolidine-2-carboxylic acid
- 1-(aminocarbonyl)proline
- 1-(aminocarbonyl)proline(SALTDATA: FREE)
- 1-carbamoylproline
- 1-Carbamoyl-pyrrolidine-2-carboxylic acid
- Proline, 1-(aminocarbonyl)- (9CI)
- 1-carbamoylpyrrolidine-2-carboxylic acid
- J-005225
- CHEMBL1171265
- AKOS017268931
- SCHEMBL2927893
- Z56889385
- 125411-62-3
- VS-09662
- Carbamoylproline
- EN300-04570
- AKOS000264627
- N-carbamoyl-dl-proline
- STL372973
- CS-0120376
- MFCD03936200
- HMS1756G12
- BBL030180
- MDL： MFCD03936200
- Inchi： 1S/C6H10N2O3/c7-6(11)8-3-1-2-4(8)5(9)10/h4H,1-3H2,(H2,7,11)(H,9,10)
- InChI Key： RTNFBJXLYMERBB-UHFFFAOYSA-N
- SMILES： OC(C1CCCN1C(N)=O)=O

Computed Properties

Exact Mass: 158.0692
Monoisotopic Mass: 158.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 83.6Å²

Experimental Properties

PSA: 83.63

1-carbamoylpyrrolidine-2-carboxylic acid Pricemore >>

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TRC	A616903-100mg	1-(aminocarbonyl)proline	125411-62-3		100mg	$ 80.00	2022-06-08
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